Cas no 1174281-69-6 (1-[1-(Methylamino)cyclopropyl]ethanone)

• Product Name: 1-[1-(Methylamino)cyclopropyl]ethanone
• CAS No: 1174281-69-6
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 5292296
• Update Time: 2025-06-14

1-[1-(Methylamino)cyclopropyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[1-(methylamino)cyclopropyl]ethan-1-one
• 1-[1-(Methylamino)cyclopropyl]ethanone
• Ethanone, 1-[1-(methylamino)cyclopropyl]-

• Inchi： 1S/C6H11NO/c1-5(8)6(7-2)3-4-6/h7H,3-4H2,1-2H3
• InChI Key： GMUVGPWZTOXSIG-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: -0.1
• Topological Polar Surface Area: 29.1

Additional information on 1-[1-(Methylamino)cyclopropyl]ethanone

Comprehensive Overview of 1-[1-(Methylamino)cyclopropyl]ethanone (CAS No. 1174281-69-6): Properties, Applications, and Research Insights

1-[1-(Methylamino)cyclopropyl]ethanone (CAS No. 1174281-69-6) is a specialized organic compound featuring a unique cyclopropane ring structure combined with a methylamino and ethanone functional group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its cyclopropyl scaffold is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug design—a topic frequently searched in medicinal chemistry forums and AI-driven drug discovery platforms.

The compound’s synthetic utility lies in its ability to serve as a building block for heterocyclic compounds, a class of molecules widely explored for their biological activities. Researchers have highlighted its relevance in developing small-molecule inhibitors and kinase modulators, aligning with trending searches like "kinase inhibitors 2024" and "new drug scaffolds." Its methylamino group further allows for derivatization, making it a candidate for structure-activity relationship (SAR) studies—a hot topic in computational chemistry discussions.

From a physicochemical perspective, 1-[1-(Methylamino)cyclopropyl]ethanone exhibits moderate polarity due to its ketone moiety, which influences its solubility in organic solvents like DMSO and methanol. This property is critical for formulation scientists, as evidenced by frequent queries such as "solubility prediction tools" and "organic compound stability." Analytical techniques like HPLC and LC-MS are commonly employed for its characterization, reflecting the growing demand for high-throughput screening methods in modern labs.

In the context of green chemistry, the compound’s synthesis has been optimized to minimize waste, addressing the popular search term "sustainable synthesis routes." Recent publications emphasize the use of catalytic cyclopropanation and microwave-assisted reactions to improve yield—a nod to the industry’s shift toward energy-efficient processes. These advancements resonate with researchers exploring "green solvents" and "flow chemistry."

Beyond pharmaceuticals, 1-[1-(Methylamino)cyclopropyl]ethanone has potential applications in material science, particularly in designing polymeric coatings with tailored properties. This aligns with searches like "functionalized polymers 2024" and "smart materials." Its rigid cyclopropane ring could impart mechanical strength, a feature under investigation in nanotechnology circles.

Safety and handling of the compound adhere to standard laboratory protocols, with no significant hazards reported—a relief for those searching "lab safety guidelines for ketones." However, proper ventilation and PPE are recommended, as with all fine chemicals. Regulatory databases confirm its compliance with major REACH and FDA frameworks, a common concern for exporters and manufacturers.

In summary, 1-[1-(Methylamino)cyclopropyl]ethanone (CAS No. 1174281-69-6) represents a multifaceted tool for researchers tackling challenges in drug discovery, sustainable chemistry, and advanced materials. Its structural uniqueness and adaptability continue to inspire innovations, making it a recurring subject in scientific literature and patent filings worldwide.